N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(4-isopropylphenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(4-propan-2-ylphenyl)oxamide
• InChI: InChI=1S/C24H32N4O2/c1-16(2)17-6-9-20(10-7-17)26-24(30)23(29)25-15-22(27(3)4)18-8-11-21-19(14-18)12-13-28(21)5/h6-11,14,16,22H,12-13,15H2,1-5H3,(H,25,29)(H,26,30)
• InChI Key: UMKNNMXYTAKUQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N(C)C
• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol

Description

N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(4-isopropylphenyl)oxalamide is a useful research compound. Its molecular formula is C24H32N4O2 and its molecular weight is 408.546. The purity is usually 95%.
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Scientific Research Applications

Stereospecific Polymerization

Research on the stereospecific anionic polymerization of N,N-dialkylacrylamides, including compounds like N,N-dimethylacrylamide (DMA), highlights the potential for developing polymers with controlled stereochemistry and molecular weight distributions. These polymers have applications in materials science, specifically for creating polymers with precise physical properties for various industrial applications (Kobayashi et al., 1999).

Frustrated Lewis Pairs

The study of intramolecular pyridine-based frustrated Lewis pairs, involving compounds like dimethylamino-functionalized derivatives, shows their low reactivity towards hydrogen, implying potential applications in catalysis and organic synthesis. These compounds could serve as models for developing new catalysts for chemical transformations (Körte et al., 2015).

Neurokinin-1 Receptor Antagonists

A study on an orally active, water-soluble neurokinin-1 receptor antagonist explores its efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression. This research could indicate the compound's potential application in developing new therapeutic agents for treating nausea and psychological disorders (Harrison et al., 2001).

Anticancer Agents

Research on 11H-Isoquino[4,3-c]cinnolin-12-ones demonstrates potent topoisomerase I-targeting activity and cytotoxicity, suggesting applications in cancer therapy. The structural features contributing to this activity could inform the design of new anticancer drugs with improved efficacy and selectivity (Ruchelman et al., 2004).

Fluorescent Sensors

Development of fluorescent sensors for detecting metal ions based on structural motifs similar to the query compound, with applications in environmental monitoring, biological imaging, and chemical sensing. This research demonstrates the potential for designing new sensors with high sensitivity and selectivity for specific ions (Roy et al., 2019).